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For Researchers, Scientists, and Drug Development Professionals

Introduction

SOS1 (Son of Sevenless homolog 1) is a critical guanine nucleotide exchange factor (GEF)
that activates RAS proteins, playing a pivotal role in cellular signaling pathways that govern cell
growth, proliferation, and differentiation. Dysregulation of the SOS1-RAS interaction is a key
driver in numerous human cancers, making SOS1 an attractive therapeutic target. The
development of small molecule inhibitors and proteolysis-targeting chimeras (PROTACS) that
modulate SOS1 activity is an area of intense research. This document provides a detailed
technical overview of SOS1 Ligand Intermediate-6, a key building block in the synthesis of
novel SOS1-targeting compounds.

Chemical Properties of SOS1 Ligand Intermediate-6

SOS1 Ligand Intermediate-6, identified by the CAS number 3036156-01-8, is a crucial
precursor for the synthesis of more complex SOS1 ligands and PROTACSs.[1] Its core structure
features a[1][2][3]triazolo[1,5-c]pyrimidine scaffold. While specific experimental data on
physical properties such as melting point, boiling point, and solubility are not widely published,
its fundamental chemical characteristics have been determined.
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Property Value Source

(R)-N-(1-(3-
(difluoromethyl)phenyl)ethyl)-2-
Chemical Name methyl-7-(piperazin-1-yl)-[1][2] Inferred from structure

[3]triazolo[1,5-c]pyrimidin-5-

amine
CAS Number 3036156-01-8 [1]
Molecular Formula C22H26F2N6 [1]
Molecular Weight 412.48 g/mol [1]

CC1=NN=C(C2=C1C=NC(N3
SMILES CCNCC3)=C2)N--INVALID- [1]
LINK--C

Experimental Protocols
Synthesis of SOS1 Ligand Intermediate-6

The synthesis of SOS1 Ligand Intermediate-6 is detailed in the patent application
W02024083257A1, which describes the preparation of SOS1 protein degradation agents. The
general synthetic approach involves the construction of the[1][2][3]triazolo[1,5-c]pyrimidine core
followed by the introduction of the piperazine and the chiral amine side chains.

Note: The following is a generalized protocol based on synthetic strategies for similar
compounds and information from the aforementioned patent. Specific reaction conditions,
yields, and purification methods would be detailed within the full patent text.

Step 1: Synthesis of the[1][2][3]triazolo[1,5-c]pyrimidine core. This typically involves the
condensation of a substituted pyrimidine with a hydrazine derivative, followed by cyclization to
form the triazole ring.

Step 2: Introduction of the piperazine moiety. The piperazine group is typically introduced via a
nucleophilic aromatic substitution reaction on a halogenated or otherwise activated pyrimidine
precursor.
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Step 3: Coupling of the chiral amine. The final step involves the coupling of the (R)-1-(3-
(difluoromethyl)phenyl)ethan-1-amine to the triazolopyrimidine core. This is often achieved
through a nucleophilic substitution reaction where the amine displaces a leaving group on the
pyrimidine ring.

Signaling Pathways and Experimental Workflows
SOS1-Mediated RAS Activation Pathway

SOS1 is a key activator of the RAS-RAF-MEK-ERK signaling cascade, a central pathway in cell
signaling. Inhibition of the SOS1-RAS interaction is a primary strategy for targeting RAS-driven
cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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